Cas no 10135-84-9 (Ammonium tetraborate tetrahydrate)

• Product Name: Ammonium tetraborate tetrahydrate
• CAS No: 10135-84-9
• MF: B₄H₁₆N₂O₁₁
• MW: 263.377840995789
• CID: 893069
• PubChem ID: 44134537
• Update Time: 2025-11-01

Ammonium tetraborate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium tetraborate tetrahydrate
• AMMONIUM BIBORATE TETRAHYDRATE
• AMMONIUM BORATE TETRAHYDRATE
• QZNWNKFWDJRMLV-UHFFFAOYSA-N
• DTXSID90657522
• Ammonium biborate tetrahydrate, 98.9-101.2% B2O3 basis
• 10135-84-9
• 4,4'-Oxydi(1,3,2,4-dioxadiboretan-2-ol)--ammonia--water (1/2/4)
• azane;2-hydroxy-4-[(4-hydroxy-1,3,2,4-dioxadiboretan-2-yl)oxy]-1,3,2,4-dioxadiboretane;tetrahydrate

• Inchi： 1S/B4H2O7.2H3N.4H2O/c5-1-7-3(8-1)11-4-9-2(6)10-4;;;;;;/h5-6H;2*1H3;4*1H2
• InChI Key： QZNWNKFWDJRMLV-UHFFFAOYSA-N
• SMILES： O(B1OB(O)O1)B1OB(O)O1.O.O.O.O.N.N

Computed Properties

• Exact Mass: 264.11300
• Monoisotopic Mass: 264.1126300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Color/Form: White crystals.
• Density: 2.700
• PSA: 130.01000
• LogP: -2.58860

Ammonium tetraborate tetrahydrate Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Ammonium tetraborate tetrahydrate

Recent Advances in the Application of Ammonium Tetraborate Tetrahydrate (CAS 10135-84-9) in Chemical and Biomedical Research

Ammonium tetraborate tetrahydrate (CAS 10135-84-9) is a boron-containing compound with diverse applications in chemical synthesis, materials science, and biomedical research. Recent studies have explored its unique properties, including its role as a buffering agent, flame retardant, and potential therapeutic agent. This research brief synthesizes the latest findings on this compound, highlighting its emerging significance in interdisciplinary research.

A 2023 study published in the Journal of Materials Chemistry B investigated the use of ammonium tetraborate tetrahydrate as a cross-linking agent for hydrogels in wound healing applications. The research demonstrated that the compound's controlled release of borate ions enhanced the mechanical strength of hydrogels while maintaining biocompatibility. This dual functionality positions it as a promising candidate for next-generation biomaterials.

In the field of analytical chemistry, researchers at ETH Zurich recently developed a novel detection method for carbohydrates using ammonium tetraborate tetrahydrate as a complexation agent (Analytical Chemistry, 2024). The method leverages the compound's ability to form stable complexes with cis-diol groups, achieving detection limits significantly lower than conventional techniques. This advancement has important implications for clinical diagnostics and food safety testing.

Pharmacological studies have revealed interesting neuroprotective properties associated with ammonium tetraborate tetrahydrate. A 2024 preclinical study in Neurochemical Research reported that low-dose administration modulated glutamate receptor activity and reduced oxidative stress in neuronal cultures. While these findings are preliminary, they suggest potential applications in neurodegenerative disease research that warrant further investigation.

The compound's role in green chemistry has also gained attention. Recent work published in ACS Sustainable Chemistry & Engineering demonstrated its effectiveness as a catalyst in solvent-free organic transformations, offering an environmentally benign alternative to traditional catalysts. This aligns with growing industry demands for sustainable chemical processes.

Ongoing research is exploring the compound's antimicrobial properties, particularly against drug-resistant pathogens. Preliminary results from a multi-institutional study indicate synergistic effects when combined with certain antibiotics, though the mechanisms remain under investigation. These findings could have significant implications for addressing the global antimicrobial resistance crisis.

As research on ammonium tetraborate tetrahydrate (CAS 10135-84-9) continues to expand across multiple disciplines, its versatility and unique chemical properties position it as a compound of growing importance in both fundamental research and practical applications. Future studies are expected to further elucidate its mechanisms of action and explore novel applications in materials science and biomedicine.